Cas no 25747-08-4 (1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(1-hydroxy-2-naphthalenyl)diazenyl]-7-nitro-)

• Product Name: 1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(1-hydroxy-2-naphthalenyl)diazenyl]-7-nitro-
• CAS No: 25747-08-4
• MF: C₂₀H₁₃N₃O₇S
• MW: 439.398123502731
• CID: 279906
• PubChem ID: 3246023
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(1-hydroxy-2-naphthalenyl)diazenyl]-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(1-hydroxy-2-naphthalenyl)diazenyl]-7-nitro-
• 2-HYDROXY-1-(1-HYDROXY-2-NAPHTHYLAZO)-6-NITRO-4-NAPHTHALENESULFONIC ACID
• ACID MORDANT BLACK T
• 1-(1-hydroxy-2-naphtylazo)-6-nitro-2-naphtol-4-sulfonic acid
• 3-hydroxy-4-(1-hydroxy-[2]naphthylazo)-7-nitro-naphthalene-1-sulfonic acid
• 3-Hydroxy-4-(1-hydroxy-[2]naphthylazo)-7-nitro-naphthalin-1-sulfonsaeure
• 3-hydroxy-4-[(1-hydroxy-2-naphthalenyl)azo]-7-nitro-1-naphthalenesulfonic aci
• 3-Hydroxy-4-[(1-hydroxynaphthalen-2-yl)azo]-7-nitro-1-naphthalenesulfonic acid
• C.I. Mordant Black 11,free acid
• C.I.Mordant Black II-Sa
• C.I.Mordantblack11
• Acid chrome black T
• 3-hydroxy-4-[(1-hydroxy-2-naphthalenyl)azo]-7-nitro-1-naphthalenesulfonic acid
• C.I. Mordant black 11
• BRD-K16233984-236-01-4
• NS00083093
• NSC-7223
• NSC47712
• SCHEMBL14860593
• CHEMBL459510
• NCGC00013074
• NCIStruc1_001126
• NCI60_041574
• 3-Hydroxy-4-[(1-hydroxynaphthalen-2-yl)diazenyl]-7-nitronaphthalene-1-sulfonic acid
• Chrome Black TK
• Potting Black C
• NCI7223
• Solochrome Black
• 3-Hydroxy-4-((1-hydroxy-2-naphthyl)azo)-7-nitronaphthalene-1-sulphonic acid
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-(2-(1-hydroxy-2-naphthalenyl)diazenyl)-7-nitro-
• CCG-37720
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-((1-hydroxy-2-naphthalenyl)azo)-7-nitro-
• BC 78924
• BDBM25317
• CHEMBL1513643
• 4-[(1-hydroxy-2-naphthalenyl)hydrazinylidene]-7-nitro-3-oxo-1-naphthalenesulfonic acid
• Q27164048
• EINECS 247-237-8
• NCGC00013074-02
• C.I. 14645
• SCHEMBL1470827
• 25747-08-4
• Schultz No. 241
• 3-hydroxy-4-[(E)-2-(1-hydroxynaphthalen-2-yl)diazen-1-yl]-7-nitronaphthalene-1-sulfonic acid
• BDBM50461938
• HSCI1_000309
• 3-Hydroxy-4-((1-hydroxy-2-naphthyl)diazenyl)-7-(hydroxy(oxido)amino)-1-naphthalenesulfonic acid
• Chrome Black T
• DTXSID0067137
• Chrome Black PB
• 3-hydroxy-4-[(E)-(1-hydroxy-2-naphthyl)azo]-7-nitro-naphthalene-1-sulfonic acid
• NCGC00096198-01
• 3-Hydroxy-4-((1-hydroxy-2-naphthalenyl)azo)-7-nitro-1-naphthalenesulfonic acid
• ChemBridge nitronaphthalene-1-sulfonic acid, 14
• NSC7223
• Chrome Black TX
• Diamond Black PT
• SCHEMBL14860595
• CHEBI:92292
• 1-(1-hydroxy-2-naphthylazo)-6-nitro-2-naphthol-4-sulfonic acid
• NCIStruc2_001169
• GDHWAXDSTKHEAZ-UHFFFAOYSA-N
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-(1-hydroxy-2-naphthylazo)-7-nitro-

• Inchi： 1S/C20H13N3O7S/c24-17-10-18(31(28,29)30)15-9-12(23(26)27)6-7-14(15)19(17)22-21-16-8-5-11-3-1-2-4-13(11)20(16)25/h1-10,24-25H,(H,28,29,30)/b22-21+
• InChI Key： GDHWAXDSTKHEAZ-QURGRASLSA-N
• SMILES： S(C1C=C(C(=C2C=CC(=CC2=1)[N+](=O)[O-])/N=N/C1=CC=C2C=CC=CC2=C1O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 439.04700
• Monoisotopic Mass: 439.04742
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 905
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: 2.8
• Topological Polar Surface Area: 159

Experimental Properties

• Color/Form: Dark brown powder
• Density: 1.64
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.747
• PSA: 173.75000
• LogP: 6.57850
• Solubility: Soluble in water. Slightly soluble in ethanol \ acetone